Cas no 52648-88-1 (ethanone, 1-(1,2,4-trimethyl-1h-pyrrol-3-yl)- (9ci))

ethanone, 1-(1,2,4-trimethyl-1h-pyrrol-3-yl)- (9ci) structure
52648-88-1 structure
Product Name:ethanone, 1-(1,2,4-trimethyl-1h-pyrrol-3-yl)- (9ci)
CAS No:52648-88-1
MF:C9H13NO
MW:151.205622434616
CID:937255
PubChem ID:14987238
Update Time:2025-04-19

ethanone, 1-(1,2,4-trimethyl-1h-pyrrol-3-yl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • ethanone, 1-(1,2,4-trimethyl-1h-pyrrol-3-yl)- (9ci)
    • 1-(1,2,4-trimethyl-1H-pyrrol-3-yl)-ethanone
    • 52648-88-1
    • 1-(1,2,4-Trimethyl-1H-pyrrol-3-yl)ethanone
    • SCHEMBL5201884
    • QXJJLASVUVHFRM-UHFFFAOYSA-N
    • 1-(1,2,4-Trimethyl-1Hpyrrol-3-yl)ethanone
    • Inchi: 1S/C9H13NO/c1-6-5-10(4)7(2)9(6)8(3)11/h5H,1-4H3
    • InChI Key: QXJJLASVUVHFRM-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(C)=CN(C)C=1C

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 22Ų

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